3-(2-Oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanoic acid

• IUPAC Name: 3-(2-oxo-3,4-dihydroquinolin-1-yl)propanoic acid
• InChI: InChI=1S/C12H13NO3/c14-11-6-5-9-3-1-2-4-10(9)13(11)8-7-12(15)16/h1-4H,5-8H2,(H,15,16)
• InChI Key: YBSBSZPGEZVFTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=CC=CC=C21)CCC(=O)O
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• CAS No.: 933740-08-0

Description

3-(2-Oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanoic acid is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Applications

Tetrahydroquinoline derivatives, including those related to "3-(2-Oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanoic acid," have shown a broad spectrum of biological activities. They have been extensively studied for their therapeutic potential in treating various conditions, including cancer, malaria, central nervous system disorders, cardiovascular diseases, metabolic disorders, and infectious diseases like tuberculosis, HIV, and leishmaniasis. The US FDA approval of trabectedin, a tetrahydroquinoline derivative for treating soft tissue sarcomas, marks a significant milestone in cancer drug discovery (Singh & Shah, 2017).

Environmental Applications

In environmental sciences, the sorption properties of similar compounds have been explored for soil and organic matter, highlighting their potential in understanding the environmental fate of various herbicides and pollutants. This research aids in developing strategies for pollution control and environmental remediation (Werner, Garratt, & Pigott, 2012).

Analytical Chemistry Applications

The antioxidant and free radical scavenging activities of compounds like chlorogenic acid, which shares structural similarities with tetrahydroquinoline derivatives, have been widely documented. These properties are crucial in food science, pharmacology, and the development of health supplements aimed at combating oxidative stress-related diseases (Naveed et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary targets of 3-(2-Oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanoic acid are currently unknown

Biochemical Pathways

Without knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on uncovering these details to provide a comprehensive understanding of the compound’s biochemical impact.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability and overall pharmacokinetics.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without more information on this compound’s mechanism of action and pharmacokinetics, it’s difficult to discuss how such factors might impact this compound .